Cas no 1021117-63-4 (8-[2-(4-methoxyphenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-[2-(4-methoxyphenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021117-63-4
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 6237259
• PubChem ID: 42065045
• Update Time: 2025-05-30

8-[2-(4-methoxyphenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-[2-(4-methoxyphenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-(2-(4-methoxyphenyl)acetyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024630646
• CHEMBL5015005
• F2240-0351
• 1021117-63-4

• Inchi： 1S/C17H21N3O4/c1-19-15(22)17(18-16(19)23)7-9-20(10-8-17)14(21)11-12-3-5-13(24-2)6-4-12/h3-6H,7-11H2,1-2H3,(H,18,23)
• InChI Key： UKJMOQSDFGDUMY-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C(CC3C=CC(=CC=3)OC)=O)CC2)NC(N1C)=O

Computed Properties

• Exact Mass: 331.15320616g/mol
• Monoisotopic Mass: 331.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79Ų

Additional information on 8-[2-(4-methoxyphenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

8-[2-(4-Methoxyphenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione: A Comprehensive Overview

The compound 8-[2-(4-methoxyphenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, with CAS No. 1021117-63-4, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by their unique structural feature where two rings are joined by a single atom. The presence of the triazaspiro ring system in this molecule adds complexity to its structure and contributes to its potential applications in drug design and development.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to exhibit diverse pharmacological activities. The triazaspiro[4.5]decane core of this compound is particularly intriguing as it combines the properties of a spiro system with nitrogen atoms, which can enhance its biological activity. The substituents attached to this core, such as the 4-methoxyphenyl group and the methyl group at position 3, play a crucial role in modulating the compound's physicochemical properties and bioavailability.

The synthesis of this compound involves a series of intricate reactions that require precise control over reaction conditions. Researchers have employed various strategies, including nucleophilic substitution and cyclization reactions, to construct the triazaspiro ring system. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound, making it more accessible for further studies.

In terms of pharmacological activity, this compound has shown promising results in preliminary assays targeting various therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its anti-cancer properties have been explored through in vitro assays, where it exhibited selective cytotoxicity against cancer cell lines.

The structural uniqueness of 8-[2-(4-methoxyphenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione also makes it a valuable tool for studying molecular recognition and drug-receptor interactions. Computational studies have been conducted to analyze its binding affinity with various protein targets, providing insights into its potential as a lead compound for drug development.

From an environmental perspective, the synthesis and application of this compound have been carefully evaluated to ensure minimal ecological impact. Researchers have explored green chemistry approaches to reduce waste and improve sustainability in its production process.

In conclusion, CAS No. 1021117-63-4, or 8-[2-(4-methoxyphenyl)acetyl]-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, represents a significant advancement in the field of spiro compounds with promising applications in medicine and pharmacology. Its complex structure and diverse functional groups make it a valuable subject for further research and development.